1-(1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(1-methoxypropan-2-yl)urea

• IUPAC Name: 1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(1-methoxypropan-2-yl)urea
• InChI: InChI=1S/C16H23N3O4/c1-11(10-22-2)17-16(21)18-12-8-15(20)19(9-12)13-4-6-14(23-3)7-5-13/h4-7,11-12H,8-10H2,1-3H3,(H2,17,18,21)
• InChI Key: QHUPJRAPGKRJBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC(=O)NC1CC(=O)N(C1)C2=CC=C(C=C2)OC
• Molecular Formula: C16H23N3O4
• Molecular Weight: 321.37 g/mol

Description

1-(1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(1-methoxypropan-2-yl)urea, also known as MP-10, is a synthetic compound that has been studied for its potential applications in scientific research. MP-10 belongs to the class of compounds known as pyrrolidinones and has been found to exhibit a range of interesting biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• Stereoselective Synthesis of Active Metabolites : A study detailed the synthesis and stereochemical determination of an active metabolite of the potent PI3 kinase inhibitor PKI-179. The research highlighted a stereospecific hydroboration process and an oxidation and stereoselective reduction sequence, leading to the preparation of both exo and endo isomers of the metabolite (Chen et al., 2010).

• Synthesis of Urea Derivatives : Another study presented the synthesis of 1-(2-(1H-pyrrole-2-carbonyl)phenyl)-3-(4-methoxyphenyl)urea, showcasing two different synthetic methods and confirming the structure of the final product through spectroscopic techniques (Sarantou & Varvounis, 2022).

Biological and Pharmacological Activities

• Anticancer Investigations : Research into unsymmetrical 1,3-disubstituted ureas included the synthesis of new derivatives and their evaluation for enzyme inhibition and anticancer activities. The study identified compounds showing in vitro anticancer activity, providing a basis for further exploration of these derivatives as potential therapeutic agents (Mustafa et al., 2014).

• Development of Anticancer Agents : A study focused on the synthesis and biological evaluation of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as anticancer agents. The research highlighted the design, synthesis, and antiproliferative evaluation of these derivatives, identifying compounds with significant activity against various cancer cell lines (Feng et al., 2020).

• Examination of Energetic Materials : The study on the synthesis and properties of 1,1,1-trinitroprop-2-yl urea and related compounds explored potential high energetic materials. The research provided insights into the synthesis routes, characterization, and energetic properties of these compounds, contributing to the field of materials science (Axthammer et al., 2016).